Cas no 1212420-18-2 ((1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine
• CAS No: 1212420-18-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD09863718
• CID: 5186998
• Update Time: 2025-06-11

(1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine
• (1S)-1-(5-chloro-2,4-dimethoxyphenyl)ethanamine
• (S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine
• Benzenemethanamine, 5-chloro-2,4-dimethoxy-α-methyl-, (αS)-

• MDL： MFCD09863718
• Inchi： 1S/C10H14ClNO2/c1-6(12)7-4-8(11)10(14-3)5-9(7)13-2/h4-6H,12H2,1-3H3/t6-/m0/s1
• InChI Key： SRNYHULKSHNBCV-LURJTMIESA-N
• SMILES： ClC1C(=CC(=C(C=1)[C@H](C)N)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5

Additional information on (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine (CAS No. 1212420-18-2)

(1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine, with the CAS number 1212420-18-2, is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and dimethoxy-substituted phenyl ring attached to a chiral ethylamine moiety. These characteristics make it a valuable intermediate and potential lead compound in the development of novel therapeutic agents.

The synthesis of (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine has been extensively studied, with various methodologies reported in the literature. One of the most common approaches involves the asymmetric reduction of the corresponding ketone using chiral catalysts or reagents. For instance, a recent study published in the Journal of Organic Chemistry detailed an efficient and scalable method for the asymmetric reduction of 5-chloro-2,4-dimethoxyacetophenone using a chiral phosphoric acid catalyst. This method not only achieved high enantioselectivity but also provided excellent yields, making it a preferred choice for large-scale production.

In terms of its physical and chemical properties, (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. The compound's stability is influenced by factors such as pH, temperature, and exposure to light. Proper storage conditions are essential to maintain its integrity and prevent degradation.

The biological activity of (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine has been explored in several preclinical studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties. A study published in the European Journal of Pharmacology demonstrated that (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. Additionally, it exhibited significant analgesic effects in rodent models of pain, suggesting its potential as a therapeutic agent for inflammatory diseases and pain management.

Beyond its anti-inflammatory and analgesic properties, (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings indicate that (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine has been studied to understand its behavior in biological systems. Preclinical data suggest that this compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites including hydroxylated and glucuronidated derivatives. The compound's half-life is relatively short, which may necessitate multiple dosing regimens for sustained therapeutic effects.

Toxicological studies have been conducted to assess the safety profile of (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine. In vitro assays using human cell lines have shown that this compound is generally well-tolerated at therapeutic concentrations. However, higher doses can induce cytotoxicity and genotoxicity, highlighting the importance of dose optimization in clinical applications. Animal studies have also demonstrated that repeated administration of this compound does not cause significant organ toxicity or adverse effects on reproductive function.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in pain relief and reduced inflammation without severe side effects. These findings warrant further investigation to explore its potential as a novel therapeutic agent for various inflammatory and neurological conditions.

In conclusion, (1S)-1-(5-Chloro-2,4-dimethoxyphenyl)ethan-1-amine (CAS No. 1212420-18-2) is a versatile chiral amine compound with a wide range of biological activities. Its unique structural features make it an attractive candidate for drug development, particularly in the areas of anti-inflammatory therapy and neuroprotection. Ongoing research continues to uncover new applications and optimize its use in clinical settings.